Cas no 85392-05-8 (5-Decenoic acid,1-butyl-5-carboxypentyl ester)

• Product Name: 5-Decenoic acid,1-butyl-5-carboxypentyl ester
• CAS No: 85392-05-8
• MF: C₂₀H₃₆O₄
• MW: 340.497447013855
• CID: 730741
• PubChem ID: 6441973
• Update Time: 2024-03-01

5-Decenoic acid,1-butyl-5-carboxypentyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Decenoic acid,1-butyl-5-carboxypentyl ester
• 1-butyl-5-carboxypentyl 5-decenoate
• 6-dec-5-enoyloxydecanoic acid
• 5-Decenoic acid 1-butyl-5-carboxypentyl ester
• 6-[5(6)-DECENOYLOXY]DECANOIC ACID

• Inchi： 1S/C20H36O4/c1-3-5-7-8-9-10-11-17-20(23)24-18(14-6-4-2)15-12-13-16-19(21)22/h8-9,18H,3-7,10-17H2,1-2H3,(H,21,22)
• InChI Key： OKPRNPZBHHJXBQ-UHFFFAOYSA-N
• SMILES： C(OC(CCCC)CCCCC(O)=O)(=O)CCCC=CCCCC

Computed Properties

• Exact Mass: 340.26136
• Monoisotopic Mass: 340.26136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 5.7

Experimental Properties

• Density: 0.97
• Boiling Point: 463°Cat760mmHg
• Flash Point: 150.6°C
• Refractive Index: 1.471
• FEMA: 4442 | 6-[5(6)-DECENOYLOXY]DECANOIC ACID
• pka: 4.73±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids